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Compound of Interest

Compound Name: (R,R)-t-Bu-box

Cat. No.: B152360 Get Quote

Essential Safety and Handling Guide for (R,R)-t-Bu-
box
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (R,R)-t-Bu-box, a chiral bis(oxazoline) ligand. The

following procedures are designed to ensure safe handling, use, and disposal, minimizing risk

to personnel and the environment.

(R,R)-t-Bu-box, with the chemical formula C₁₇H₃₀N₂O₂, is a widely used ligand in asymmetric

catalysis. While a comprehensive Safety Data Sheet (SDS) is not publicly available, data from

the European Chemicals Agency (ECHA) indicates that this compound presents specific

hazards. It is classified as causing skin irritation (H315) and serious eye irritation (H319)[1][2].

Therefore, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is essential to ensure

personnel safety when handling (R,R)-t-Bu-box. The following table summarizes the

recommended PPE, categorized by the type of protection.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

To protect against splashes

and airborne particles that can

cause serious eye irritation[1]

[2].

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for tears or

punctures before each use.

To prevent skin contact, which

is known to cause irritation[1]

[2].

Body Protection

A flame-retardant lab coat

should be worn. For larger

quantities or operations with a

higher risk of splashing,

chemical-resistant coveralls

are recommended.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

chemical fume hood. If

ventilation is inadequate or for

spill cleanup, a NIOSH-

approved respirator with

organic vapor cartridges is

advised.

To minimize the inhalation of

any potential aerosols or

vapors.

Footwear

Closed-toe, chemical-resistant

shoes are mandatory in the

laboratory.

To protect feet from spills and

falling objects.

Operational Plan: Safe Handling and Storage
Given that (R,R)-t-Bu-box is often used in moisture-sensitive reactions, it is prudent to handle

it as an air-sensitive compound.

Engineering Controls:
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Always handle (R,R)-t-Bu-box within a certified chemical fume hood to minimize inhalation

exposure.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Procedural Controls:

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Some suppliers recommend storing at 4°C under a nitrogen atmosphere[3].

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the contaminated skin with

large amounts of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention[4][5].

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Seek immediate medical attention[4][5].

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material (e.g.,

sand, vermiculite). Collect the absorbed material

into a labeled container for proper disposal.

Disposal Plan
Proper disposal of (R,R)-t-Bu-box and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization:

Unused (R,R)-t-Bu-box should be treated as hazardous chemical waste.

Contaminated materials, such as gloves, absorbent pads, and empty containers, should also

be disposed of as hazardous waste.

Disposal Procedure:
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Collection: Collect all waste materials in a clearly labeled, sealed, and compatible container.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations. Do not dispose of down the drain or

in regular trash.

Procedural Workflow for Handling (R,R)-t-Bu-box
The following diagram illustrates the logical steps for safely handling (R,R)-t-Bu-box in a

laboratory setting.
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Safe Handling Workflow for (R,R)-t-Bu-box
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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